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Compound of Interest

Compound Name: Einecs 262-181-4

Cat. No.: B12694927

For the attention of researchers, scientists, and drug development professionals, this document
provides crucial safety and logistical information for the proper disposal of the chemical
substance identified by EINECS number 262-181-4.

The substance associated with EINECS 262-181-4 is a compound of 6-chloro-3-
phenylpyridazin-4-ol and 2-(dimethylamino)ethanol (1:1). Due to the absence of a specific
Safety Data Sheet (SDS) for this exact compound, the following disposal procedures are based
on the known hazards of its individual components. It is imperative to handle this substance
with caution, assuming it possesses the combined hazardous properties of its constituents.

Component Hazard Profile
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Component CAS Number Molecular Formula  Key Hazards

Irritating to eyes, skin,

and respiratory

6-chloro-3- i
S system; Herbicide
phenylpyridazin-4-ol 40020-01-7 C10H7CIN20 ) ]
) metabolite, potentially
(Pyridafol) ) o
toxic to aquatic life.[1]
[21[3]
Flammable liquid and
vapor; Harmful if
2- swallowed or in
(dimethylamino)ethan 108-01-0 C4H11NO contact with skin;
ol (DMAE) Causes severe skin

burns and eye
damage.[4][5][6][7]

Immediate Safety Precautions

Before handling the substance, ensure that all personnel are equipped with appropriate
Personal Protective Equipment (PPE), including but not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: Use in a well-ventilated area or with a fume hood to avoid inhalation
of dust or vapors.[2]

Step-by-Step Disposal Protocol
1. Waste ldentification and Segregation:

o Treat the substance as a hazardous waste.
e Segregate it from other laboratory waste streams to prevent incompatible reactions.
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» Label the waste container clearly with the chemical name: "6-chloro-3-phenylpyridazin-4-ol,
compound with 2-(dimethylamino)ethanol (1:1)" and appropriate hazard symbols (e.g.,
flammable, corrosive, irritant, environmentally hazardous).

2. Containment:

e Use a dedicated, leak-proof, and properly sealed container for collection.

o Ensure the container is compatible with both a chlorinated organic compound and an amino
alcohol.

e Do not overfill the container.

3. Storage:

o Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area.

o The storage area should be away from heat, sparks, open flames, and incompatible
materials such as strong oxidizing agents.[5][6]

4. Neutralization (if applicable and safe):

e Due to the complex nature of the compound, on-site neutralization is hot recommended
without specific, validated protocols. Attempting to neutralize the amino alcohol component
with acid could lead to an exothermic reaction and potential hazards from the pyridazinol
component.

5. Final Disposal:

o Disposal must be carried out by a licensed hazardous waste disposal contractor.[5]
» Provide the contractor with all available information on the chemical components to ensure
proper handling and disposal in accordance with local, regional, and national regulations.[4]

[7]
e Do not dispose of this chemical down the drain or in general waste, as it is potentially toxic to
aquatic life.[3]

Spill and Emergency Procedures

e Small Spills:

o Ensure the area is well-ventilated.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.2spi.com/catalog/documents/02824-DMAE-20160920.pdf
https://www.fishersci.com/store/msds?partNumber=AC116182500&productDescription=N+N-DIMETHYLETHANOLAMINE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.2spi.com/catalog/documents/02824-DMAE-20160920.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2DIMETHYLAMINOETHANOL-CASNO-108-01-3390D-EN.aspx
https://www.spectrumchemical.com/media/sds/D2399_AGHS.pdf
https://www.echemi.com/products/pd180521129812-pyridat.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12694927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite, dry sand, or earth.[7][8]

o Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal as hazardous waste.[5][8]

o Clean the spill area thoroughly with a suitable solvent, collecting the cleaning materials for
hazardous waste disposal.

o Large Spills:
o Evacuate the area immediately.
o Alert emergency response personnel.

o Prevent the spill from entering waterways or sewers.[7][8]

Disposal Workflow Diagram
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Disposal Workflow for EINECS 262-181-4
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Caption: Disposal Workflow for EINECS 262-181-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Guidance for EINECS
262-181-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12694927#einecs-262-181-4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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